Cas no 25477-96-7 (Ethyl adenine-9-acetate)

• Product Name: Ethyl adenine-9-acetate
• CAS No: 25477-96-7
• MF: C₉H₁₁N₅O₂
• MW: 221.215940713882
• MDL: MFCD01321238
• CID: 254287
• PubChem ID: 688302
• Update Time: 2025-04-19

Ethyl adenine-9-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl adenine-9-acetate
• 9H-Purine-9-aceticacid, 6-amino-, ethyl ester
• ethyl 2-(6-aminopurin-9-yl)acetate
• (6-amino-purin-9-yl)-acetic acid ethyl ester
• (adenin-9-yl)-acetic acid ethyl ester
• 9-(ethyloxycarbonylmethyl)-6-aminopurine
• adenine-9-acetic acid ethyl ester
• Ethyl (adenin-9-yl)acetate
• ethyl 2-(6-amino-9H-purin-9-yl)acetate
• ethyl 2-(9H-adenin-9-yl)acetate
• ethyl 2-(adenin-9-yl)acetate
• Ethyl6-methylsalicylate
• ETHYLADENINE-9-ACETATE
• Adenine acetic acid ethyl ester
• Oprea1_342782
• RP27320
• ZB001949
• EN002726
• AB0023746
• A5135
• ST24030676
• W4
• ethyl adenin-9-ylacetate
• DTXSID00350870
• FT-0763669
• Ethyl 9-(6-amino-(imidazo[5,4-d]pyrimidine))-acetate
• MFCD01321238
• EN300-6511133
• 25477-96-7
• AKOS009156758
• SY083643
• CS-0037933
• 9H-Purine-9-acetic acid, 6-amino-, ethyl ester
• TS-00508
• SCHEMBL1565498
• J-521241
• CHEMBL4443542
• DB-011538

• MDL： MFCD01321238
• Inchi： 1S/C9H11N5O2/c1-2-16-6(15)3-14-5-13-7-8(10)11-4-12-9(7)14/h4-5H,2-3H2,1H3,(H2,10,11,12)
• InChI Key： MCOVDURKZQNFBE-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1C=NC2=C(N)N=CN=C12)=O

Computed Properties

• Exact Mass: 221.09100
• Monoisotopic Mass: 221.09127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.3
• Topological Polar Surface Area: 95.9

Experimental Properties

• Color/Form: Not available
• Density: 1.524
• Melting Point: 224-228 °C (dec.)(lit.)
• Boiling Point: 443.1°C at 760 mmHg
• Flash Point: 221.794°C
• Refractive Index: 1.699
• PSA: 95.92000
• LogP: 0.55280
• Solubility: Not available

Ethyl adenine-9-acetate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives